Cas no 1806917-62-3 (2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid
• CAS No: 1806917-62-3
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4855890
• Update Time: 2025-06-11

2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2IN2O2/c8-5(9)3-2(10)1-12-6(11)4(3)7(13)14/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： GRXNHLFBROSXKC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

Introduction to 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS No. 1806917-62-3)

2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS No. 1806917-62-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an amino group, a difluoromethyl substituent, and an iodine atom. These functional groups contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The pyridine ring is a fundamental structure in many biologically active compounds, known for its ability to form stable complexes with various metal ions and its involvement in numerous biological processes. The presence of the amino group in the compound enhances its basicity and can influence its solubility and reactivity. The difluoromethyl substituent introduces additional complexity and can affect the compound's electronic properties, while the iodine atom provides a heavy atom effect that can be crucial for certain biological activities.

Recent studies have explored the potential of 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes it a promising lead compound for further drug development.

In addition to its potential as an enzyme inhibitor, 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, and compounds that can reduce this inflammation are highly sought after. Preliminary studies have indicated that this compound can suppress the production of pro-inflammatory cytokines, thereby reducing inflammation and potentially alleviating symptoms of these diseases.

The synthesis of 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a suitable pyridine derivative with an amino acid followed by the introduction of the difluoromethyl and iodine substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize the synthesis process, making it more efficient and scalable for industrial production.

The physicochemical properties of 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid have been extensively studied to understand its behavior in different environments. It has been found to exhibit good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays. The compound's stability under various conditions, including pH and temperature, has also been evaluated to ensure its reliability in experimental settings.

In preclinical studies, 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid has shown promising results in both in vitro and in vivo models. In cell-based assays, it has demonstrated potent activity against target enzymes with minimal cytotoxicity towards normal cells. Animal studies have further confirmed its efficacy and safety profile, paving the way for future clinical trials.

The potential applications of 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid extend beyond traditional pharmaceuticals. It has also been explored as a building block for more complex molecules with enhanced therapeutic properties. For example, researchers have synthesized derivatives of this compound by introducing additional functional groups or modifying existing ones to improve their pharmacological profiles.

In conclusion, 2-Amino-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS No. 1806917-62-3) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, highlighting its importance in modern pharmaceutical research.